The first page of this article is displayed as the abstract.

Optofluidics offers a number of potentially transformative advantages for photonic systems. At present however there are a number of technological roadblocks that prevent the practical integration of liquid-state elements into traditional high-speed solid-state photonic systems. Two of the most important of these are the need for continuous resupply of liquids and the difficulty in shuttling light between the liquid- and solid-states. In this paper we present an integrated system that solves both these problems. For the first time we demonstrate direct evanescent and end-fire coupling between liquid- and solid-state waveguides and an on-chip fluid core/cladding separation and recirculation system that reduces the consumption of liquids more than 200 fold over the state of the art. The device is operated continuously for over 20 h without performance degradation or requiring the replenishment of liquids. We believe that our system represents an important step towards the development of practical optofluidically enabled photonic systems.

Under the influence of homogeneous, rotating magnetic fields, superparamagnetic beads can be assembled into one- and two-dimensional superstructures on demand and used as dynamic components in microfluidic systems for colloidal separation. In this paper, the influence of the magnetic field strength and the rotation frequency on the device efficiency is studied. The optimum region is found to be between 100 and 200 rpm for a magnetic field strength of 330 Oe, while the highest value for separated mass per time (28 pg s−1) is achieved for a flow velocity of 370 μm s−1 at a magnetic field strength of 690 Oe. Furthermore, the employment of superparamagnetic beads as a continuous-flow bioseparation device is shown in a proof-of-principle study.

This paper presents a continuous-flow microfluidic device for sorting stem cells and their differentiation progenies. The principle of the device is based on the accumulation of multiple dielectrophoresis (DEP) forces to deflect cells laterally in conjunction with the alternating on/off electric field to manipulate the cell trajectories. The microfluidic device containing a large array of oblique interdigitated electrodes was fabricated using a combination of standard and soft lithography techniques to generate a PDMS–gold electrode construct. Experimental testing with human mesenchymal stem cells (hMSC) and their differentiation progenies (osteoblasts) was carried out at different flow rates, and clear separation of the two populations was achieved. Most of the osteoblasts experiencing stronger DEP forces were deflected laterally and continuously, following zig-zag trajectories, and moved towards the desired collection outlet, whereas most of the hMSCs remained on the original trajectory due to weaker DEP forces. The experimental measurements were characterized and evaluated quantitatively, and consistent performance was demonstrated. Collection efficiency up to 92% and 67% for hMSCs and osteoblasts, respectively, along with purity up to 84% and 87% was obtained. The experimental results established the feasibility of our microfluidic DEP sorting device for continuous, label-free sorting of stem cells and their differentiation progenies.

The first page of this article is displayed as the abstract.

A graphical abstract is available for this content

Motion in micro-channels of passive flow micro-fluidic systems can be controlled by proper design and estimated by careful modeling. We report on methods to describe the flow rate as function of time in a passive pump driven micro-fluidic system. The model considers the surface energy present in small droplets, which prompts their shrinkage and induces flow. The droplet geometries are controlled by the micro-fluidic system geometry and hydrophilicity of the droplet channel contact area so that the chord of the droplet's cross section is restrained as the fluid is pumped. The model uses interfacial thermodynamics and the Hagen–Poiseuille equation for calculating the flow rate in micro-channels. Existing analyses consider the theoretical relationships among sample volume and induced flow rate, surface energy of the drops at the entrance and exit ports, and the resistance to flow. This model provides more specific information on the influence of the experimental conditions in computations of the flow rate. The model was validated in four sets of experiments. Passive pumps with 1.8 mm diameter, hydrophobic or hydrophilic entry ports, 5.0 or 10.0 mm channel length, and 2.5 or 3.3 mm diameter reservoir ports provided initial flow rates between 85 nL s−1 and 196 nL s−1.

3D skin equivalents have been increasingly used in the pharmaceutical and cosmetic industries, but the troublesome operation procedure and low throughput restricted their applications as in vitro safety evaluation models. Organ-on-a-chip, an emerging powerful tool in tissue/organ modeling, could be utilized to improve the function of the skin model compared with that of traditional static skin models, as well as innovate an automatic and modular way for construction or detection. In this research, we grew and differentiated human keratinocytes within a microfluidic chip to construct an integrated epidermis-on-a-chip (iEOC) system, which is specially designed to integrate multi-culture units with integrated bubble removal structures as well as trans-epithelial electrical resistance (TEER) electrodes for barrier function detection in situ. After 14 days of culture at the air–liquid interface (ALI), the constructed epidermis-on-a-chip demonstrated histological features similar to those observed in normal human epidermis: a proliferating basal layer and differentiating spinous, granular, and cornified layers, especially the TEER value reached 3 kΩ cm2 and prevented more than 99% of Cascade Blue-607 Da permeation owing to the enhanced barrier function. Further immunofluorescence analysis also indicated typical keratin expression including keratin-14, keratin-10, loricrin, involucrin, and filaggrin. With the TEER monitoring integration in the chip, it could be convenient for scale-up high-quality epidermis-on-chip fabrication and correlated investigation. Additionally, the iEOC can distinguish all the 10 known toxins and non-toxins in irritation measurement by MTT assay, which is consistent with animal testing according to the OECD. Preliminarily detection of irritation responses like inflammatory cytokines also predicted different irritation reactions. This high fidelity epidermis-on-a-chip could be a potential alternative in in vitro skin irritation evaluation. This microchip and automated microfluidic systems also pave the way for scalable testing in multidisciplinary industrial applications.

The first page of this article is displayed as the abstract.

The construction of ordered nanoparticle arrays is important for nanophotonics and sensing applications. We report a facile technology for continuous-flow fabrication of particle-laden plasmonic microcapsules (PLPMs) by combining droplet microfluidics, nanoparticle self-assembly and thin film deposition. The metallic hierarchical nanostructures on PLPMs are presented with high-density “hot-spot” scattering sites with the nanoarray pitch and gap distance being controlled by the deposited metal film thickness and nanoparticle size. The noble metal “hot-spots” show high, localized surface plasmon resonance according to the near-field electromagnetic field enhancement. Surface-enhanced Raman scattering (SERS) analytical enhancement factors of >107 can be obtained with good reproducibility using 4-methylbenzenethiol (4-MBT) as a probe molecule and Au or Ag as the metal layer. The droplet microfluidics platform enables continuous generation of homogeneous microcapsules with high frequency. This proposed strategy therefore combines advantages from both top-down (creation of microdroplets and deposition of the metal film) and bottom-up (self-assembly of nanoparticles) processes with flexibility in material selection (nanoparticles and polymer) and structure scaling (metal layer thickness, nanoparticle size and microcapsule size). Therefore, it provides a fast and reliable method of producing plasmonic microsensors.